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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed laboratory protocols for assessing the sensitivity of

various Phytophthora species to the fungicide Zoxamide. The information is intended to guide

researchers in establishing baseline sensitivity, monitoring for resistance, and understanding

the fungicide's mechanism of action.

Introduction
Zoxamide is a benzamide fungicide specifically effective against Oomycetes, such as

Phytophthora species, which are responsible for devastating plant diseases like late blight in

potatoes and tomatoes.[1][2] Its mode of action involves the inhibition of β-tubulin assembly

during mitosis, disrupting cell division and arresting nuclear division in the pathogen.[2][3][4][5]

The Fungicide Resistance Action Committee (FRAC) classifies Zoxamide as having a low to

medium risk for the development of resistance.[1][2] To effectively manage and prolong the

efficacy of this fungicide, it is crucial to monitor the sensitivity of Phytophthora populations.

Data Presentation: In Vitro Sensitivity of
Phytophthora Species to Zoxamide
The following tables summarize the 50% effective concentration (EC50) values for Zoxamide
against various Phytophthora species, as determined by mycelial growth inhibition on amended

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b129027?utm_src=pdf-interest
https://www.benchchem.com/product/b129027?utm_src=pdf-body
https://www.benchchem.com/product/b129027?utm_src=pdf-body
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20153248103
https://web14.agro.au.dk/project2/euroblight/Workshop/2013Limassol/PPT/posters/Poster_Zoxamide_Cooke.pdf
https://web14.agro.au.dk/project2/euroblight/Workshop/2013Limassol/PPT/posters/Poster_Zoxamide_Cooke.pdf
https://www.researchgate.net/publication/222725935_Mode_of_Action_of_Zoxamide_RH-7281_a_New_Oomycete_Fungicide
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2016.00762/full
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/685.htm
https://www.benchchem.com/product/b129027?utm_src=pdf-body
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20153248103
https://web14.agro.au.dk/project2/euroblight/Workshop/2013Limassol/PPT/posters/Poster_Zoxamide_Cooke.pdf
https://www.benchchem.com/product/b129027?utm_src=pdf-body
https://www.benchchem.com/product/b129027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


agar media. These values are critical for establishing baseline sensitivity and detecting shifts

towards resistance.

Table 1: EC50 Values of Zoxamide against Phytophthora infestans

Geographic
Origin

Isolate
Count

EC50
Range
(µg/L)

Mean EC50
(µg/L)

Year of
Study

Reference

Europe

(various

countries)

150 2 - 80 Not specified 2003-2012 [1]

Europe

(France)
34 Not specified 17.3 2003-2012 [2]

Serbia 12 2.6 - 5.0 Not specified 2005-2007 [6][7]

Table 2: EC50 Values of Zoxamide against Other Phytophthora Species

Phytophtho
ra Species

Isolate
Count

EC50
Range
(µg/mL)

Mean EC50
(µg/mL)

Year of
Study

Reference

P. sojae 112 0.023 - 0.086 0.048 2016 [4]

P. cactorum 73
0.04 - 0.29

(mg/L)
0.15 (mg/L) 2015 [8]

P. capsici 158 0.023 - 0.383 0.114 2011 [9]

Experimental Protocols
Protocol 1: In Vitro Sensitivity Assay using Poisoned
Agar Technique
This protocol details the determination of Zoxamide's EC50 value against Phytophthora

isolates based on the inhibition of mycelial growth on fungicide-amended agar.[1][10]
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Materials:

Pure cultures of Phytophthora isolates

Technical grade Zoxamide

Acetone or Dimethyl sulfoxide (DMSO)

Carrot agar or other suitable growth medium (e.g., V8 juice agar)[1][11]

Sterile Petri dishes (9 cm)

Sterile cork borer (5 mm diameter)

Incubator

Procedure:

Stock Solution Preparation: Prepare a stock solution of Zoxamide in acetone or DMSO.

Media Preparation: Prepare the desired growth medium (e.g., carrot agar) and autoclave.[1]

Allow the medium to cool to approximately 45-50°C in a water bath.

Fungicide Amendment: Add appropriate aliquots of the Zoxamide stock solution to the

molten agar to achieve a series of final concentrations (e.g., 0, 0.1, 0.5, 1, 5, 10, 50, 100

µg/L).[2] Ensure the final concentration of the solvent (acetone or DMSO) is consistent

across all plates and does not inhibit fungal growth (typically ≤0.1% v/v).

Pouring Plates: Pour the amended and control (solvent only) agar into sterile Petri dishes

and allow them to solidify.

Inoculation: From the margin of an actively growing Phytophthora culture, take a 5 mm

mycelial plug using a sterile cork borer. Place the plug, mycelium-side down, in the center of

each agar plate.

Incubation: Incubate the plates in the dark at the optimal temperature for the specific

Phytophthora species (e.g., 18-20°C for P. infestans).
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Data Collection: After a defined incubation period (e.g., 7-10 days), when the colony on the

control plate has reached a significant diameter, measure the colony diameter in two

perpendicular directions for each plate.

Data Analysis:

Calculate the mean colony diameter for each concentration.

Determine the percentage of mycelial growth inhibition relative to the control.

Use probit analysis or other appropriate statistical software to calculate the EC50 value,

which is the concentration of Zoxamide that inhibits mycelial growth by 50%.[6]

Protocol 2: In Vivo Sensitivity Assay using Leaf Disc
Method
This protocol describes an in vivo method to assess Zoxamide's efficacy, though it is noted to

sometimes yield inconsistent results.[1]

Materials:

Susceptible host plant leaves (e.g., potato or tomato)

Phytophthora zoospore suspension

Technical grade Zoxamide

Wetting agent (e.g., Tween 20)

Humid chambers (e.g., Petri dishes with moist filter paper)

Procedure:

Plant Material: Use young, fully expanded leaves from healthy, greenhouse-grown plants.

Fungicide Application: Prepare a series of Zoxamide concentrations in water with a wetting

agent. Spray the leaves to runoff and allow them to dry completely.
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Leaf Disc Preparation: Use a cork borer to cut discs from the treated and control (water +

wetting agent) leaves.

Inoculation: Place the leaf discs, abaxial side up, in humid chambers. Place a droplet of a

standardized zoospore suspension (e.g., 1 x 10^5 zoospores/mL) in the center of each disc.

[12]

Incubation: Incubate the chambers in the dark at an appropriate temperature and high

humidity.

Disease Assessment: After 5-7 days, assess the percentage of the leaf disc area covered by

lesions or sporulation.

Data Analysis: Calculate the percentage of disease control for each Zoxamide concentration

relative to the control. Determine the EC50 value.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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